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Compound of Interest

Compound Name: Apigenin 5-O-neohesperidoside

Cat. No.: B1153349

Apigenin 5-O-neohesperidoside: A Technical
Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apigenin 5-O-neohesperidoside is a naturally occurring flavonoid glycoside found in various
plants, including certain citrus species and Thesium chinese.[1][2] As a member of the
flavonoid family, it is being investigated for its potential therapeutic applications, drawing
interest from the nutraceutical and pharmaceutical industries.[1] This technical guide provides a
comprehensive overview of the chemical structure, properties, and known biological activities
of Apigenin 5-O-neohesperidoside, with a focus on its modulation of key cellular signaling
pathways. While much of the detailed mechanistic data comes from studies on its aglycone,
apigenin, the information presented here serves as a critical foundation for future research and
development of this promising bioactive compound.

Chemical Structure and Properties

Apigenin 5-O-neohesperidoside consists of the flavone apigenin linked to a neohesperidose
sugar moiety at the 5-position. This glycosylation influences its solubility and bioavailability.

Table 1: Physicochemical Properties of Apigenin 5-O-neohesperidoside
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Property Value Source

CAS Number 850630-40-9 --INVALID-LINK--
Molecular Formula C27H30014 --INVALID-LINK--
Molecular Weight 578.52 g/mol --INVALID-LINK--
Appearance Powder --INVALID-LINK--
Solubility Soluble in DMSO, Pyridine, ~-INVALID-LINK--

Methanol, Ethanol

Biological Activities and Therapeutic Potential

Apigenin 5-O-neohesperidoside is studied for its potential anti-inflammatory, antioxidant, and

anti-cancer properties.[1] It is believed that its mode of action involves the modulation of

various biological pathways, including the inhibition of pro-inflammatory cytokines and

antioxidant activity.[1] While direct studies on the glycoside are limited, the biological activities

of its aglycone, apigenin, are well-documented and provide significant insight into the potential

mechanisms of Apigenin 5-O-neohesperidoside, as the glycoside may be metabolized to

apigenin in the body.

Apigenin has been shown to possess a wide range of pharmacological effects, including:

» Anti-cancer activity: Apigenin can suppress various types of cancers by inducing apoptosis

and cell-cycle arrest, as well as inhibiting cell migration and invasion.[3]

o Anti-inflammatory effects: It can reduce inflammation by inhibiting NF-kB and reducing the

expression of pro-inflammatory cytokines.[4]

» Antioxidant properties: Apigenin acts as an antioxidant by neutralizing free radicals and

protecting cells from oxidative stress.[4]

o Neuroprotective effects: It has shown potential in protecting against neurodegenerative

diseases.[5]

o Cardioprotective and anti-diabetic properties: Research suggests benefits for cardiovascular

health and in managing diabetes.[5]
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Modulation of Cellular Signaling Pathways

The therapeutic effects of apigenin, and by extension Apigenin 5-O-neohesperidoside, are
attributed to its ability to modulate multiple key signaling pathways involved in cell growth,

proliferation, and inflammation.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell survival, proliferation, and growth.
Apigenin has been shown to inhibit this pathway, which is often dysregulated in cancer.[6][7] By
inhibiting PI3K, apigenin prevents the phosphorylation and activation of Akt, which in turn leads
to decreased activation of mMTOR and its downstream effectors.[4] This inhibition can lead to

cell cycle arrest and apoptosis.[6]
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PI3K/Akt/ImTOR signaling inhibition.

MAPK/ERK Pathway

The MAPK/ERK pathway is another critical signaling cascade that regulates cell proliferation,
differentiation, and survival. Apigenin has been found to suppress the MAPK/ERK pathway,
contributing to its anti-cancer effects.[7][8] It can inhibit the phosphorylation of key kinases in
this pathway, such as ERK1/2, leading to the downregulation of downstream targets involved in

cell proliferation.[8]
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NF-kB Signaling Pathway

The NF-kB pathway plays a central role in the inflammatory response. Apigenin exerts its anti-
inflammatory effects by inhibiting the activation of NF-kB.[7][9] It can prevent the degradation of
IkBa, which keeps NF-kB sequestered in the cytoplasm. By inhibiting NF-kB translocation to
the nucleus, apigenin suppresses the expression of pro-inflammatory genes, such as those for
cytokines and chemokines.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Apigenin 5-0-neohesperidoside | 850630-40-9 | AJB63040 [biosynth.com]

2. medchemexpress.com [medchemexpress.com]

3. Apigenin: A Bioflavonoid with a Promising Role in Disease Prevention and Treatment -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. mdpi.com [mdpi.com]
e 5. d-nb.info [d-nb.info]

e 6. Apigenin: Molecular Mechanisms and Therapeutic Potential against Cancer Spreading -
PMC [pmc.ncbi.nim.nih.gov]

e 7. Resources for Human Health from the Plant Kingdom: The Potential Role of the Flavonoid
Apigenin in Cancer Counteraction [mdpi.com]

» 8. Apigenin role as cell-signaling pathways modulator: implications in cancer prevention and
treatment - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. Apigenin: A Bioflavonoid with a Promising Role in Disease Prevention and Treatment
[mdpi.com]

 To cite this document: BenchChem. [*Apigenin 5-O-neohesperidoside” chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153349#apigenin-5-0-neochesperidoside-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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